2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid

• IUPAC Name: 2-[6-(dimethylamino)pyrimidin-4-yl]oxyacetic acid
• InChI: InChI=1S/C8H11N3O3/c1-11(2)6-3-7(10-5-9-6)14-4-8(12)13/h3,5H,4H2,1-2H3,(H,12,13)
• InChI Key: VTZYBJOIRKIWPU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NC=N1)OCC(=O)O
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol

Description

2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid (DMPAA) is an organic compound with a variety of applications in the scientific research field. It is a derivative of acetic acid, containing a dimethylamino group on the pyrimidine ring. DMPAA has been used in a variety of research applications, including synthesis, biochemistry, and physiology. In

Scientific Research Applications

Antimicrobial and Antifungal Applications

Pyrimidine derivatives are known for their antimicrobial properties. They can be synthesized to target a variety of microbial and fungal pathogens. .

Anticancer Therapeutics

The pyrimidine core is central to many anticancer drugs. It can be modified to interact with various cellular targets, such as tyrosine kinases, which are often implicated in cancer cell proliferation. .

Cardiovascular Research

In cardiovascular research, pyrimidine derivatives have been utilized as calcium channel antagonists and antihypertensive agents. .

Neurological Disorder Treatments

Pyrimidine derivatives have shown potential in treating neurological disorders. .

Agricultural Chemicals

The structural analogs of pyrimidine have been used in the synthesis of insecticides, such as Pirimicarb, which controls aphids on crops by inhibiting acetylcholinesterase activity. .

HIV Research

Pyrimidine derivatives have been explored for their potential in HIV treatment. They can be designed to inhibit reverse transcriptase enzymes, which are crucial for the replication of the HIV virus. .

Material Science

In material science, pyrimidine derivatives can be used to synthesize coordination compounds with metals, such as palladium. .

Metabolic Disease Management

Pyrimidine derivatives are also significant in managing metabolic diseases. They can function as inhibitors of enzymes like dihydrofolate reductase, which is involved in the synthesis of nucleotides. .

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives have a broad range of therapeutic applications due to their high degree of structural diversity . They have been reported to modulate myeloid leukemia and exhibit antimicrobial, antifungal, antiparasitic, diuretic, antitumor, anti-inflammatory, and analgesic activities .

Mode of Action

It is known that pyrimidine derivatives interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some pyrimidine-based drugs are well-established treatments for leukemia .

Biochemical Pathways

Pyrimidine derivatives are known to affect a wide range of biochemical pathways, including those involved in cancer, microbial infections, inflammation, and pain .

Pharmacokinetics

It is known that the pharmacokinetic properties of pyrimidine derivatives can be tailored through synthetic methodologies to improve druglikeness and adme-tox properties .

Result of Action

Pyrimidine derivatives have been reported to have a wide range of effects, including anticancer, antimicrobial, anti-inflammatory, and analgesic activities .

Action Environment

It is known that the efficacy of pyrimidine derivatives can be influenced by a variety of factors, including the specific derivative, target, and biological context .